Cas no 101960-35-4 (6-phenyl-4-oxa-5-azaspiro[2.4]hept-5-ene)

• Product Name: 6-phenyl-4-oxa-5-azaspiro[2.4]hept-5-ene
• CAS No: 101960-35-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 1131397
• PubChem ID: 13530150
• Update Time: 2025-04-20

6-phenyl-4-oxa-5-azaspiro[2.4]hept-5-ene Chemical and Physical Properties

Names and Identifiers

• 6-phenyl-4-oxa-5-azaspiro[2.4]hept-5-ene
• ACMC-20m4yx
• AGN-PC-00MXMH
• 4-Oxa-5-azaspiro[2.4]hept-5-ene, 6-phenyl-
• 3-phenyl-4,5-dihydroisoxazole-5-spirocyclopropane
• spiro&lt
• 4,5-dihydro-3-phenylisoxazole-5,1'-cyclopropane&gt
• CTK0D9322
• ACMC-20m4yx; AGN-PC-00MXMH; 4-Oxa-5-azaspiro[2.4]hept-5-ene, 6-phenyl-; 3-phenyl-4,5-dihydroisoxazole-5-spirocyclopropane; spiro< 4,5-dihydro-3-phenylisoxazole-5,1'-cyclopropane> ; CTK0D9322;
• 6-phenyl-4-oxa-5-aza-spiro[2.4]hept-5-ene
• DTXSID80543061
• 101960-35-4

• Inchi： 1S/C11H11NO/c1-2-4-9(5-3-1)10-8-11(6-7-11)13-12-10/h1-5H,6-8H2
• InChI Key： FHDGTRBLQCQCNZ-UHFFFAOYSA-N
• SMILES： O1C2(CC(C3C=CC=CC=3)=N1)CC2

Computed Properties

• Exact Mass: 173.084064g/mol
• Monoisotopic Mass: 173.084064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 173.21g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 21.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives